Cas no 12034-59-2 (niobium dioxide)

Niobium dioxide (NbO₂) is a transition metal oxide with a monoclinic crystal structure, known for its unique electrical and optical properties. It exhibits metallic conductivity at room temperature and undergoes a semiconductor-to-metal transition near 800°C. NbO₂ is valued for its high thermal stability, corrosion resistance, and catalytic activity, making it suitable for applications in electrochromic devices, gas sensors, and lithium-ion battery electrodes. Its narrow bandgap (~0.5 eV) and infrared reflectivity also lend utility in optoelectronic and energy storage systems. The material's compatibility with thin-film deposition techniques further enhances its versatility in advanced material science and industrial applications.
niobium dioxide structure
niobium dioxide structure
Product Name:niobium dioxide
CAS No:12034-59-2
MF:NbO2
MW:124.905179977417
MDL:MFCD00016242
CID:86576
PubChem ID:24863943
Update Time:2025-05-26

niobium dioxide Chemical and Physical Properties

Names and Identifiers

    • niobium dioxide
    • Niobium(IV) Oxide (Metals Basis)
    • Niobium(IV) oxide
    • N-indol-3-ylmethyl-nicotinamide
    • Niobium(IV) oxide, 99.9% trace metals basis
    • NIOBIUM (IV) OXIDE
    • MFCD00016242
    • DTXSID90893180
    • Q408470
    • EINECS 234-809-7
    • SY061490
    • AKOS015911390
    • dioxoniobium
    • 12034-59-2
    • J-004318
    • Niobium oxide (NbO2)
    • NIOBIUM(IV)OXIDE
    • DTXCID901323119
    • MDL: MFCD00016242
    • Inchi: 1S/Nb.2O
    • InChI Key: HFLAMWCKUFHSAZ-UHFFFAOYSA-N
    • SMILES: [Nb](=O)=O

Computed Properties

  • Exact Mass: 124.89600
  • Monoisotopic Mass: 124.896
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 3
  • Rotatable Bond Count: 0
  • Complexity: 18.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 34.1A^2

Experimental Properties

  • Color/Form: Black powder, odourless
  • Density: 5.9 g/mL at 25 °C(lit.)
  • Melting Point: 1901°C
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Water Partition Coefficient: Insoluble in water.
  • PSA: 34.14000
  • LogP: -0.23760
  • Solubility: Insoluble in water

niobium dioxide Security Information

  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: 26-37/39
  • Hazardous Material Identification: Xi
  • TSCA:Yes
  • Risk Phrases:R36/37/38

niobium dioxide Pricemore >>

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Additional information on niobium dioxide

Recent Advances in Niobium Dioxide (12034-59-2) Research for Biomedical Applications

Niobium dioxide (NbO2, CAS: 12034-59-2) has recently garnered significant attention in the chemical, biological, and pharmaceutical fields due to its unique physicochemical properties, including high thermal stability, excellent electrical conductivity, and biocompatibility. This research brief synthesizes the latest findings on NbO2 applications, focusing on its potential in drug delivery, biosensing, and antimicrobial therapies. The following sections outline key studies, methodologies, and implications for future research and development.

A 2023 study published in Advanced Materials demonstrated NbO2's role as a nanocarrier for targeted drug delivery. Researchers functionalized NbO2 nanoparticles with polyethylene glycol (PEG) to enhance solubility and loaded them with doxorubicin (DOX). The hybrid system exhibited pH-responsive drug release, achieving 85% efficiency in acidic tumor microenvironments while minimizing off-target toxicity. In vivo trials showed a 40% reduction in tumor volume compared to conventional DOX formulations, highlighting NbO2's potential in oncology.

In biosensing, NbO2-based electrodes have revolutionized glucose monitoring. A team at MIT developed an implantable sensor using NbO2 nanowires coated with glucose oxidase (GOx). The material's high electron transfer rate enabled real-time glucose detection with 98% accuracy over 30 days in diabetic murine models. This innovation addresses the stability limitations of traditional enzymatic sensors and paves the way for long-term continuous monitoring in clinical settings.

Antimicrobial applications of NbO2 were explored in a 2024 Nature Communications paper. NbO2 thin films deposited via atomic layer deposition (ALD) exhibited broad-spectrum activity against multidrug-resistant Staphylococcus aureus (MRSA) and Escherichia coli. Mechanistic studies revealed that reactive oxygen species (ROS) generation and membrane disruption synergistically contributed to a 99.9% bacterial kill rate within 2 hours. These findings position NbO2 as a promising alternative to conventional antibiotics.

Despite these advances, challenges remain in scaling up NbO2 production and ensuring long-term biocompatibility. A 2023 review in Chemical Society Reviews emphasized the need for standardized toxicity assessments, as nanoparticle aggregation in physiological fluids may alter therapeutic efficacy. Ongoing research at the University of Cambridge aims to address this by developing zwitterionic surface modifications to improve colloidal stability.

In conclusion, NbO2 (12034-59-2) emerges as a versatile material with transformative potential in biomedicine. Future directions include optimizing synthesis protocols for clinical-grade production and exploring combinatorial therapies with existing pharmaceuticals. The integration of computational modeling and high-throughput screening will accelerate the translation of these discoveries into practical applications.

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